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Compound of Interest

Compound Name: Terizidone

Cat. No.: B1681262

For Immediate Implementation: This document provides crucial safety and logistical protocols
for laboratory personnel handling Terizidone. Adherence to these guidelines is mandatory to

ensure personal safety and minimize occupational exposure. Terizidone, a second-line anti-

tuberculosis agent, requires careful handling due to its potential health hazards.

Quantitative Exposure and Protection Data

While specific Occupational Exposure Limits (OELS) for Terizidone have not been established,
a precautionary approach is essential. In the absence of definitive data, the principles of
Occupational Exposure Banding (OEB) should be applied. OEB is a risk management strategy
that categorizes chemicals into bands based on their potential toxicity, guiding the selection of
appropriate control measures. Given that Terizidone is an active pharmaceutical ingredient
with known side effects, it should be handled with a high degree of caution, similar to
compounds in higher OEB categories, until more specific data is available.
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Parameter

Value/lRecommendation

Citation

Occupational Exposure Limit
(OEL)

No data available

[1]

Glove Type

Chemical-impermeable gloves

(Nitrile recommended)

[1](2]

Respiratory Protection

N95 respirator for handling
powder; Full-face respirator if
exposure limits are exceeded

or dust is significant.

[1]3]

Eye Protection

Tightly fitting safety goggles
with side-shields

[1]

Protective Clothing

Fire/flame resistant and
impervious clothing;

Laboratory coat

[1]

Operational Plan: Step-by-Step Guidance for Safe

Handling

A systematic approach to handling Terizidone is critical to minimize exposure risk. The

following procedures must be followed at all stages of work.

Preparation and Engineering Controls

» Ventilation: All handling of Terizidone powder must be conducted in a well-ventilated area,

preferably within a certified chemical fume hood or a ventilated balance enclosure.[1]

o Emergency Equipment: Ensure that an eye wash station and safety shower are readily

accessible.

o Decontamination: Prepare a designated area for decontaminating equipment and surfaces

after use.

Donning Personal Protective Equipment (PPE)
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» Hand Protection: Double-gloving with nitrile gloves is recommended. Inspect gloves for any
signs of damage before use.[2]

o Body Protection: Wear a long-sleeved laboratory coat that fastens in the back. For tasks with
a higher risk of contamination, impervious or fire-resistant clothing should be worn.[1][4]

o Eye Protection: Don tightly fitting safety goggles with side shields.

e Respiratory Protection: For weighing and handling of the solid compound, a fit-tested N95
respirator is the minimum requirement.[3] If there is a risk of significant dust generation or if
handling large quantities, a full-face respirator with a particulate filter should be used.[1]

Handling and Experimental Procedures

» Weighing: Use a powder funnel and spatula to minimize dust generation when weighing.
e Solution Preparation: Prepare solutions within a chemical fume hood.

e General Handling: Avoid contact with skin and eyes.[1] Do not eat, drink, or smoke in the
laboratory area.

Doffing Personal Protective Equipment (PPE)

» Removal Sequence: Remove PPE in an order that minimizes the risk of cross-
contamination. A common sequence is to first remove shoe covers (if worn), then outer
gloves, followed by the gown, inner gloves, face shield/goggles, and finally the respirator.

e Hand Hygiene: Wash hands thoroughly with soap and water immediately after removing all
PPE.

Disposal Plan: Managing Terizidone Waste
All waste containing Terizidone must be treated as hazardous waste.
o Solid Waste: All contaminated materials, including gloves, disposable lab coats, and

weighing papers, must be collected in a dedicated, clearly labeled, and sealed hazardous
waste container.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://ehs.berkeley.edu/glove-selection-guide
https://www.chemicalbook.com/msds/TERIZIDONE.pdf
https://extranet.who.int/prequal/sites/default/files/whopar_files/TB346%20part3v2.pdf
https://www.pppmag.com/article/2253
https://www.chemicalbook.com/msds/TERIZIDONE.pdf
https://www.chemicalbook.com/msds/TERIZIDONE.pdf
https://www.benchchem.com/product/b1681262?utm_src=pdf-body
https://www.benchchem.com/product/b1681262?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Liquid Waste: Unused solutions containing Terizidone should be collected in a separate,
labeled hazardous waste container. Do not discharge Terizidone solutions into the sewer
system.[1]

o Empty Containers: "Empty" containers that held Terizidone powder should be triple-rinsed
with a suitable solvent, and the rinsate collected as hazardous liquid waste. The rinsed
container can then be disposed of according to institutional guidelines.

o Disposal Method: The primary recommended method for the final disposal of Terizidone
waste is through a licensed chemical destruction plant or by controlled incineration with flue
gas scrubbing.[1] If these options are not available, encapsulation (immobilizing the waste in
a solid block, such as cement) before landfilling in a designated hazardous waste site is an
alternative.

Workflow for Safe Handling and Disposal of
Terizidone
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Safe Handling and Disposal of Terizidone
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Caption: Workflow for the safe handling and disposal of Terizidone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Researchers: A Comprehensive Guide to
Personal Protective Equipment and Handling of Terizidone]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b1681262#personal-protective-
equipment-for-handling-terizidone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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